Cas no 898540-00-6 (N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine)

N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine structure
898540-00-6 structure
Product Name:N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine
CAS No:898540-00-6
MF:C6H8F3N3
MW:179.1430311203
CID:1120776
PubChem ID:56965660
Update Time:2025-04-20

N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine
    • N-ETHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
    • OUQVDDOWSCSPKW-UHFFFAOYSA-N
    • 898540-00-6
    • YKB54000
    • Ethyl-(5-trifluoromethyl-2H-pyrazol-3-yl)-amine
    • AM101535
    • DB-266283
    • MDL: MFCD21602191
    • Inchi: 1S/C6H8F3N3/c1-2-10-5-3-4(11-12-5)6(7,8)9/h3H,2H2,1H3,(H2,10,11,12)
    • InChI Key: OUQVDDOWSCSPKW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=NN1)NCC)(F)F

Computed Properties

  • Exact Mass: 179.06703175g/mol
  • Monoisotopic Mass: 179.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.7Ų

N-ethyl-5-(trifluoromethyl)-1H-Pyrazol-3-amine Pricemore >>

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